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Compound of Interest

Compound Name: Phenthoate

Cat. No.: B10861093 Get Quote

An In-depth Technical Guide to Phenthoate: Chemical Structure and Properties

This technical guide provides a comprehensive overview of the chemical structure, IUPAC

nomenclature, and physicochemical properties of Phenthoate. It is intended for researchers,

scientists, and professionals involved in drug development and agrochemical research. The

guide includes a detailed visualization of the chemical structure and a summary of key

quantitative data.

Chemical Structure and IUPAC Name
Phenthoate is an organothiophosphate insecticide and acaricide.[1][2] Its chemical formula is

C₁₂H₁₇O₄PS₂.[3][4] The molecule contains a chiral center, meaning it exists as two different

enantiomers.[5] The technical grade product is typically a racemic mixture.[5]

IUPAC Name: S-α-ethoxycarbonylbenzyl O,O-dimethyl phosphorodithioate[3][5][6]

Alternate IUPAC names include (RS)-Ethyl --INVALID-LINK--acetate and ethyl 2-

dimethoxyphosphinothioylsulfanyl-2-phenylacetate.[1][2]

Below is a two-dimensional representation of the Phenthoate chemical structure, generated

using the DOT language.
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Figure 1: Chemical structure of Phenthoate.

Physicochemical Properties
A summary of the key physicochemical properties of Phenthoate is presented in the table

below. These properties are crucial for understanding its environmental fate and behavior, as

well as for formulation development.
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Property Value Reference

Molecular Formula C₁₂H₁₇O₄PS₂ [2][3][4]

Molecular Weight 320.4 g/mol [3][7]

Appearance Reddish-yellow liquid [3]

Melting Point 17.5 ± 0.5 °C [3]

Boiling Point
Decomposes before reaching

boiling point
[3]

Density 1.226 g/cm³ at 20°C [3]

Vapor Pressure 4 x 10⁻⁵ torr at 40°C [3]

Water Solubility (pure) ~10 mg/L at 24°C [3]

Partition Coefficient (log P) 3.69 - 3.82 [3]

Flash Point ~165 °C [3]

Experimental Protocols
Industrial Synthesis of Phenthoate
The industrial synthesis of Phenthoate involves a two-step process.[5]

Preparation of the Intermediate: The key intermediate, alpha-carbethoxybenzyl chloride, is

prepared. This is typically achieved through the chlorination of either ethyl mandelate or ethyl

phenylacetate.

Formation of the Phosphorodithioate Ester: The prepared alpha-carbethoxybenzyl chloride is

then reacted with O,O-dimethyl phosphorodithioic acid (or its chloride derivative). This

reaction is conducted in the presence of a base, such as triethylamine, to neutralize the

hydrochloric acid formed during the reaction. The process is carried out in an organic solvent

like toluene or xylene under carefully controlled temperature and pH conditions to maximize

the yield and minimize the formation of by-products.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Phenthoate
https://www.inchem.org/documents/jmpr/jmpmono/v080pr31.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=2597-03-7
https://www.inchem.org/documents/jmpr/jmpmono/v080pr31.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Phenthoate-_PAP
https://www.inchem.org/documents/jmpr/jmpmono/v080pr31.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr31.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr31.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr31.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr31.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr31.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr31.htm
https://www.inchem.org/documents/jmpr/jmpmono/v080pr31.htm
https://www.benchchem.com/product/b10861093?utm_src=pdf-body
https://www.benchchem.com/product/b10861093?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/518.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: Acetylcholinesterase
Inhibition
Phenthoate functions as a non-systemic insecticide with both contact and stomach action.[5]

[6] Its primary mode of action is the inhibition of the enzyme acetylcholinesterase (AChE).[2][5]

[6] AChE is critical for the proper functioning of the nervous system in insects (and other

animals) as it is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting

AChE, Phenthoate causes an accumulation of acetylcholine at the synaptic junctions, leading

to overstimulation of the nervous system, paralysis, and ultimately, the death of the insect.

The logical relationship of this signaling pathway is depicted in the diagram below.
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Figure 2: Phenthoate's mechanism of action via AChE inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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